Cas no 1337538-62-1 (6-N-(6-Maleimidocaproyl)caproic acid NHS)

• Product Name: 6-N-(6-Maleimidocaproyl)caproic acid NHS
• CAS No: 1337538-62-1
• MF: C₂₀H₂₇N₃O₇
• MW: 421.44428563118
• MDL: MFCD09952665
• CID: 4589196
• Update Time: 2025-06-09

6-N-(6-Maleimidocaproyl)caproic acid NHS Chemical and Physical Properties

Names and Identifiers

• 6-[N-(6-Maleimidocaproyl)]caproic acid nhs
• (2,5-dioxopyrrolidin-1-yl) 6-[6-(2,5-dioxopyrrol-1-yl)hexanoylamino]hexanoate
• 6-N-(6-Maleimidocaproyl)caproic acid NHS

• MDL： MFCD09952665
• Inchi： 1S/C20H27N3O7/c24-15(7-3-2-6-14-22-16(25)9-10-17(22)26)21-13-5-1-4-8-20(29)30-23-18(27)11-12-19(23)28/h9-10H,1-8,11-14H2,(H,21,24)
• InChI Key： ORYSOTITDJRHCL-UHFFFAOYSA-N
• SMILES： O(C(CCCCCNC(CCCCCN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 698
• XLogP3: -0.2
• Topological Polar Surface Area: 130

Additional information on 6-N-(6-Maleimidocaproyl)caproic acid NHS

Introduction to 6-N-(6-Maleimidocaproyl)caproic acid NHS and Its Applications in Modern Chemical Biology

6-N-(6-Maleimidocaproyl)caproic acid NHS, with the CAS number 1337538-62-1, is a specialized chemical compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural properties, serves as a versatile tool in the synthesis of bioconjugates, particularly in the realm of antibody-drug conjugates (ADCs) and other targeted therapies. The presence of an NHS (N-hydroxysuccinimide) ester group enhances its reactivity, making it an invaluable intermediate in the creation of stable amide bonds with various biomolecules.

The maleimidocaproyl moiety in the compound's name is particularly noteworthy, as it introduces a high-affinity binding site for thiolate groups found in cysteine residues of proteins. This feature has been exploited in numerous applications, including the development of protease inhibitors and the modification of therapeutic proteins to improve their pharmacokinetic properties. The caproic acid backbone provides additional stability and solubility characteristics, which are critical for pharmaceutical formulations.

In recent years, there has been a surge in research focused on bioconjugation technologies, driven by the need for more effective and targeted therapies. 6-N-(6-Maleimidocaproyl)caproic acid NHS has emerged as a key reagent in this domain, facilitating the attachment of cytotoxic payloads to antibodies without compromising their biological activity. This has opened up new avenues for treating cancers and other diseases where traditional small-molecule drugs have shown limited efficacy.

One of the most compelling aspects of this compound is its role in antibody-drug conjugate (ADC) development. ADCs represent a cutting-edge class of therapeutics that combine the precision targeting capabilities of monoclonal antibodies with the potent cytotoxicity of small molecules. The NHS ester functionality allows for efficient coupling between the antibody and the drug moiety, ensuring high yields and minimal side reactions. This has been particularly important in the treatment of solid tumors and hematological malignancies, where payload delivery must be both precise and potent.

Recent studies have highlighted the compound's utility in proteolysis-targeted therapy (PTT), where specific proteases are inhibited to disrupt disease pathways. For instance, researchers have utilized 6-N-(6-Maleimidocaproyl)caproic acid NHS to develop inhibitors targeting cathepsin B, an enzyme implicated in neurodegenerative diseases such as Alzheimer's. The ability to conjugate these inhibitors to specific carriers has led to improved therapeutic outcomes in preclinical models.

The pharmaceutical industry has also leveraged this compound in peptide-based therapies, where site-specific modifications are essential for optimal biological activity. The maleimidocaproyl group provides a reliable anchor point for peptide synthesis, allowing for the creation of complex structures with high fidelity. This has been particularly useful in developing vaccines and immunotherapeutics, where precise molecular architecture is critical.

From a synthetic chemistry perspective, 6-N-(6-Maleimidocaproyl)caproic acid NHS offers a streamlined approach to bioconjugation due to its compatibility with various coupling strategies. Whether employed in solid-phase peptide synthesis or solution-phase conjugation, this compound consistently delivers high-quality results. Its stability under standard reaction conditions further enhances its appeal to researchers working under tight timelines.

The growing interest in bioconjugation technologies has spurred innovation in related reagents and methodologies. Companies specializing in biochemicals have expanded their portfolios to include derivatives of 6-N-(6-Maleimidocaproyl)caproic acid NHS, offering customized solutions for specific research needs. These advancements are not only accelerating academic discovery but also paving the way for novel therapeutics entering clinical trials.

In conclusion, 6-N-(6-Maleimidocaproyl)caproic acid NHS (CAS no 1337538-62-1) represents a cornerstone compound in modern chemical biology. Its unique reactivity and structural features make it indispensable for developing next-generation biotherapeutics, particularly in antibody-drug conjugates and protease-targeted therapies. As research continues to evolve, this compound will undoubtedly play an even greater role in advancing our understanding of disease mechanisms and improving patient outcomes.